1-(2-aminoethyl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxamide
Overview
Description
1-(2-Aminoethyl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxamide, or 1-(2-AE)-3-(TFM)-1H-pyrazole-5-carboxamide, is an important compound in the field of synthetic organic chemistry. It has been used in a variety of laboratory experiments and scientific research applications. This article will discuss the synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and potential future directions of the compound.
Scientific Research Applications
Synthesis and Functionalization
Pyrazole derivatives, including 1-(2-aminoethyl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxamide, are synthesized and functionalized through various chemical reactions. Experimental and theoretical studies on the functionalization reactions of pyrazole carboxylic acids and their derivatives have been explored to create a wide range of compounds for further application in medicinal chemistry and material science. The reactions often involve the conversion of pyrazole carboxylic acids into corresponding carboxamides under different conditions, revealing the versatility of pyrazole compounds in chemical synthesis (Yıldırım et al., 2005), (Yıldırım & Kandemirli, 2006).
Biological Applications
Pyrazole derivatives are investigated for their potential biological activities, including antitumor, insecticidal, and nematocidal properties. For instance, some pyrazolopyrimidines and Schiff bases derived from pyrazole carboxamides were studied for their in vitro antitumor activities against different human cancer cell lines, suggesting the potential of these compounds in developing new anticancer agents (Hafez et al., 2013). Additionally, the insecticidal activities of pyrazole-4-carboxamide derivatives have been evaluated, with some compounds showing significant potential as agricultural pesticides (Wu et al., 2017).
Properties
IUPAC Name |
2-(2-aminoethyl)-5-(trifluoromethyl)pyrazole-3-carboxamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9F3N4O/c8-7(9,10)5-3-4(6(12)15)14(13-5)2-1-11/h3H,1-2,11H2,(H2,12,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CEZGSAPFJGLITF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(N(N=C1C(F)(F)F)CCN)C(=O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9F3N4O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
222.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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